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Compound of Interest

Compound Name:
5-Methyl-2-(4-

pentylbenzoyl)pyridine

CAS No.: 1187164-56-2

Cat. No.: B1392014

Get Quote

5-Methyl-2-(4-pentylbenzoyl)pyridine is a substituted benzoylpyridine, a class of compounds

with significant interest in medicinal chemistry and materials science due to the versatile

reactivity of the pyridine scaffold.[1][2][3] The pyridine ring is a common motif in numerous

pharmaceuticals and bioactive molecules.[1][4] Given the specialized nature of this compound,

specific public data on its handling and toxicology are limited. Therefore, this guide establishes

a robust framework for its safe handling and storage by synthesizing data from structurally

similar compounds, primarily 2-benzoylpyridine and other alkyl-substituted pyridines.[5][6][7]

This document is intended for researchers, scientists, and drug development professionals to

ensure personnel safety and maintain compound integrity.

Section 1: Inferred Compound Profile and
Physicochemical Properties
The chemical structure, comprising a pyridine core, a ketone linker, and substituted phenyl and

methyl groups, dictates its properties. The pentyl chain will increase its lipophilicity compared to

simpler analogs. While empirical data for this specific molecule is not available, we can infer its

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1392014#bc-rfq
https://www.benchchem.com/product/b1392014/docs?utm_src=pdf-body#introduction-a-proactive-approach-to-chemical-safety-and-integrity
https://pmc.ncbi.nlm.nih.gov/articles/PMC10212683/
https://www.researchgate.net/publication/372185410_Pyridine_derivatives_as_preferable_scaffolds_for_the_process_of_discovering_new_drugs
https://www.sarchemlabs.com/pyridine-in-pharmaceutical-science-and-synthesis-of-medicinal-compounds/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10212683/
https://www.mdpi.com/2218-0532/89/4/52
https://www.chemicalbook.com/msds/2-benzoylpyridine.htm
https://www.lobachemie.com/lab-chemical-msds/MSDS-2benzoylpyridine-CASNO-91-02-01923-EN.aspx
https://pubchem.ncbi.nlm.nih.gov/compound/5-Methyl-2-phenylpyridine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1392014?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


likely properties based on related structures like 2-benzoylpyridine and 5-methyl-2-

phenylpyridine.[6][7]

Property
Inferred Value /
Description

Rationale / Reference

Molecular Formula C₁₈H₂₁NO Derived from structure

Molecular Weight 267.37 g/mol Derived from formula

Physical State
Likely a viscous liquid or low-

melting solid

2-Benzoylpyridine is a light

yellow solid/liquid.[6] The

pentyl chain may lower the

melting point.

Solubility

Soluble in organic solvents

(e.g., DCM, EtOAc). Limited

water solubility.

Pyridine itself is water-

miscible, but the large

nonpolar substituents

decrease aqueous solubility.[3]

[8]

Stability
Stable under recommended

storage conditions.

Analogs are generally stable.

[5][9]

Incompatibilities Strong oxidizing agents.
A common incompatibility for

pyridine derivatives.[5][9]

Section 2: Health and Safety Assessment
The primary health risks associated with substituted benzoylpyridines are irritation to the skin,

eyes, and respiratory system.[6][7][10] The causality stems from the chemical nature of the

pyridine ring and its potential to interact with biological tissues.

Primary Hazard Classifications (Inferred from Analogs):

Skin Irritation (Category 2): Causes skin irritation.[6][7][11]

Serious Eye Irritation (Category 2): Causes serious eye irritation.[6][7]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.lobachemie.com/lab-chemical-msds/MSDS-2benzoylpyridine-CASNO-91-02-01923-EN.aspx
https://pubchem.ncbi.nlm.nih.gov/compound/5-Methyl-2-phenylpyridine
https://www.lobachemie.com/lab-chemical-msds/MSDS-2benzoylpyridine-CASNO-91-02-01923-EN.aspx
https://www.sarchemlabs.com/pyridine-in-pharmaceutical-science-and-synthesis-of-medicinal-compounds/
https://en.wikipedia.org/wiki/Pyridine
https://www.chemicalbook.com/msds/2-benzoylpyridine.htm
https://www.fishersci.com/store/msds?partNumber=AC105801000&countryCode=US&language=en
https://www.chemicalbook.com/msds/2-benzoylpyridine.htm
https://www.fishersci.com/store/msds?partNumber=AC105801000&countryCode=US&language=en
https://www.lobachemie.com/lab-chemical-msds/MSDS-2benzoylpyridine-CASNO-91-02-01923-EN.aspx
https://pubchem.ncbi.nlm.nih.gov/compound/5-Methyl-2-phenylpyridine
https://www.fishersci.ca/shop/products/2-benzoylpyridine-99-thermo-scientific/AC105800250
https://www.lobachemie.com/lab-chemical-msds/MSDS-2benzoylpyridine-CASNO-91-02-01923-EN.aspx
https://pubchem.ncbi.nlm.nih.gov/compound/5-Methyl-2-phenylpyridine
https://www.tcichemicals.com/IN/en/p/B0304
https://www.lobachemie.com/lab-chemical-msds/MSDS-2benzoylpyridine-CASNO-91-02-01923-EN.aspx
https://pubchem.ncbi.nlm.nih.gov/compound/5-Methyl-2-phenylpyridine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1392014?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Specific Target Organ Toxicity (Single Exposure) (Category 3): May cause respiratory

irritation.[6]

Personal Protective Equipment (PPE) Protocol:

A stringent PPE protocol is non-negotiable to prevent personal exposure.

Eye and Face Protection: Chemical safety goggles or a full-face shield are mandatory.

Standard safety glasses are insufficient. This is to prevent contact with splashes that can

cause serious eye irritation.[9]

Hand Protection: Wear chemically resistant, impervious gloves such as nitrile rubber. Inspect

gloves prior to use. Wash and dry hands thoroughly after handling.[6][12]

Body Protection: A standard laboratory coat is required. For tasks with a higher risk of

splashing, a chemically resistant apron should be worn over the lab coat.[13]

Respiratory Protection: All handling of the compound, especially when a solid or being

transferred, must be conducted in a certified chemical fume hood to prevent inhalation of

vapors or aerosols.[5][6]

Section 3: Experimental and Handling Protocols
These protocols are designed as a self-validating system to ensure safety and experimental

reproducibility.

Protocol 3.1: Receiving and Initial Inspection
Verification: Upon receipt, confirm the container label matches the order and the Safety Data

Sheet (SDS) for a related compound (e.g., 2-Benzoylpyridine) is available.

Integrity Check: Inspect the container for any signs of damage or leaks. Place it in secondary

containment if any compromise is suspected.

Initial Storage: Immediately transfer the compound to a designated, appropriate storage

location as detailed in Section 4.

Protocol 3.2: Aliquoting and General Handling Workflow
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This workflow must be performed inside a chemical fume hood.

Preparation: Assemble all necessary equipment (spatulas, glassware, solvents, waste

containers) inside the fume hood before retrieving the compound from storage.

Equilibration: Allow the container to reach room temperature before opening to prevent

condensation of atmospheric moisture.

Transfer: Carefully open the container. If it is a solid, use a clean spatula to weigh the

desired amount. If it is a liquid, use a calibrated pipette. Avoid generating dust or aerosols.[5]

Sealing: After dispensing, securely close the primary container. Parafilm may be used for an

additional seal for long-term storage.

Dissolution: If preparing a solution, add the solvent to the vessel containing the weighed

compound slowly.

Cleanup: Clean all reusable equipment thoroughly. Dispose of any contaminated disposable

items (e.g., pipette tips, weighing paper) in a designated hazardous waste container.

Post-Handling: Wash hands thoroughly with soap and water after the procedure is complete.

[6]

Protocol 3.3: Accidental Release and Spill Management
Evacuate: Alert personnel in the immediate area and, if necessary, evacuate.

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

Contain: For small spills, use an inert, non-combustible absorbent material like vermiculite,

sand, or earth. Do not use combustible materials like paper towels as the primary absorbent.

Collect: Carefully sweep or shovel the absorbed material into a suitable, labeled container for

hazardous waste disposal.[5][6]

Decontaminate: Clean the spill area with an appropriate solvent, followed by soap and water.

Collect all cleaning materials for disposal as hazardous waste.
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Section 4: Storage and Stability Protocols
Proper storage is critical for maintaining the chemical integrity of 5-Methyl-2-(4-
pentylbenzoyl)pyridine and ensuring safety.

Protocol 4.1: Standard Storage Conditions
Container: Store in the original, tightly sealed container.[5][13] Polypropylene or glass

containers are recommended.[13]

Location: Keep in a cool, dry, and well-ventilated area.[5][9] The storage location should be a

designated chemical storage cabinet.

Environment: Store away from incompatible materials, particularly strong oxidizing agents.[5]

[9] Protect from direct sunlight and moisture.[6]

Labeling: Ensure the container is clearly labeled with the chemical name and appropriate

hazard warnings.

Protocol 4.2: Long-Term Storage and Inert Atmosphere
For long-term storage (>6 months), degradation due to atmospheric oxygen or moisture is a

potential risk for many complex organic molecules.

Inerting: If the compound will be stored for an extended period, consider flushing the

container headspace with an inert gas like argon or nitrogen before sealing.

Sealing: Use a high-quality cap with a PTFE liner. For extra protection, wrap the cap and

neck of the container with Parafilm.

Temperature: While room temperature is generally acceptable, storage in a refrigerator (2-8

°C) may extend shelf life, provided the container is sealed tightly to prevent moisture ingress

upon removal. Always allow the container to warm to ambient temperature before opening.

Section 5: Visualization of Handling Workflow
The following diagram illustrates the logical flow for the safe handling of 5-Methyl-2-(4-
pentylbenzoyl)pyridine from receipt to disposal.
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Caption: Logical workflow for safe handling and storage of the compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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